![molecular formula C18H14N4O2S B2568540 N-(3-(1H-pyrazol-3-yl)phenyl)-2-(benzo[d]oxazol-2-ylthio)acetamide CAS No. 1203313-23-8](/img/structure/B2568540.png)
N-(3-(1H-pyrazol-3-yl)phenyl)-2-(benzo[d]oxazol-2-ylthio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(1H-pyrazol-3-yl)phenyl)-2-(benzo[d]oxazol-2-ylthio)acetamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a small molecule that has been synthesized using a variety of methods and has shown promise in various biological assays.
Scientific Research Applications
Synthesis and Biological Activity
Anticonvulsant Activity : Research on derivatives of N-phenylacetamide and N-benzylamide, which share structural similarities with the compound , indicates potential anticonvulsant properties. These compounds were evaluated for their efficacy in the maximal electroshock test, revealing that certain structural modifications can influence anticonvulsant activity. The study suggests that incorporating heterocyclic rings like pyrazole may alter the pharmacological profile of these compounds, potentially applicable to "N-(3-(1H-pyrazol-3-yl)phenyl)-2-(benzo[d]oxazol-2-ylthio)acetamide" (Ayse H. Tarikogullari et al., 2010).
Antimicrobial Activity : The synthesis of novel sulphonamide derivatives, including those with pyrazole and benzoxazolyl moieties, demonstrated good antimicrobial activity. This suggests that compounds with benzoxazolyl and pyrazole components, similar to the compound , may possess significant antimicrobial potential, highlighting a possible application in developing new antimicrobial agents (Asmaa M. Fahim & Eman H. I. Ismael, 2019).
Antioxidant and Antitumor Activities : The compound's structural analogs, incorporating pyrazole-acetamide derivatives, were synthesized and assessed for their antioxidant activity. The studies found that these compounds exhibited significant antioxidant activity, with potential implications for their use in oxidative stress-related conditions. Furthermore, some derivatives showed promising antitumor activity, suggesting that "this compound" might also have similar applications (K. Chkirate et al., 2019).
Properties
IUPAC Name |
2-(1,3-benzoxazol-2-ylsulfanyl)-N-[3-(1H-pyrazol-5-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4O2S/c23-17(11-25-18-21-15-6-1-2-7-16(15)24-18)20-13-5-3-4-12(10-13)14-8-9-19-22-14/h1-10H,11H2,(H,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFXZQOWSIVYABI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)SCC(=O)NC3=CC=CC(=C3)C4=CC=NN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.